Cas no 389618-02-4 (3-Pyridinol, 5-(7-azabicyclo[2.2.1]hept-2-en-2-ylmethyl)-)

• Product name: 3-Pyridinol, 5-(7-azabicyclo[2.2.1]hept-2-en-2-ylmethyl)-
• CAS No: 389618-02-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 1495037
• PubChem ID: 9834248

3-Pyridinol, 5-(7-azabicyclo[2.2.1]hept-2-en-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 5-(7-azabicyclo[2.2.1]hept-2-en-2-ylmethyl)-
• 5-(7-azabicyclo[2.2.1]hept-2-en-3-ylmethyl)pyridin-3-ol
• DTXSID90431460
• 389618-02-4

• Inchi： InChI=1S/C12H14N2O/c15-11-4-8(6-13-7-11)3-9-5-10-1-2-12(9)14-10/h4-7,10,12,14-15H,1-3H2
• InChI Key： BBYGYNIERAGBJB-UHFFFAOYSA-N
• SMILES： C1CC2C(=CC1N2)CC3=CC(=CN=C3)O

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 45.15